1,2,4-pyrrolidinetricarboxylic acid, 5-(5-oxazolyl)-2-(1H-pyrazol-1-ylmethyl)-, 2-(1,1-dimethylethyl) 1-(phenylmethyl) ester, (2R,4S,5R)-

• Molecular Formula: C25H28N4O7
• Molecular Weight: 496.5 g/mol
• IUPAC Name: (2R,3S,5R)-5-[(2-methylpropan-2-yl)oxycarbonyl]-2-(1,3-oxazol-5-yl)-1-phenylmethoxycarbonyl-5-(pyrazol-1-ylmethyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C25H28N4O7/c1-24(2,3)36-22(32)25(15-28-11-7-10-27-28)12-18(21(30)31)20(19-13-26-16-35-19)29(25)23(33)34-14-17-8-5-4-6-9-17/h4-11,13,16,18,20H,12,14-15H2,1-3H3,(H,30,31)/t18-,20+,25+/m0/s1
• InChI Key: DUJZLFKFYNWCQS-DMJCMNNJSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)[C@@]1(C[C@@H]([C@@H](N1C(=O)OCC2=CC=CC=C2)C3=CN=CO3)C(=O)O)CN4C=CC=N4
• Canonical SMILES: CC(C)(C)OC(=O)C1(CC(C(N1C(=O)OCC2=CC=CC=C2)C3=CN=CO3)C(=O)O)CN4C=CC=N4

Description

This compound is a stereochemically defined pyrrolidine derivative with three carboxylic acid groups, two of which are esterified (tert-butyl at position 2 and benzyl at position 1). The 5-position features an oxazole ring, while a pyrazole moiety is attached via a methylene bridge at position 2. Its stereochemistry (2R,4S,5R) likely influences its conformational stability and interactions with biological targets.

Preparation Methods

Synthesis of the Pyrrolidine Core

The core pyrrolidine ring is assembled using cyclization reactions of suitable amino acid derivatives or through pyrrolidine ring formation via intramolecular cyclization of amino alcohols or related intermediates.

• Method: The most common approach involves the cyclization of N-protected amino acids or α-amino ketones under dehydrating conditions, often employing acid catalysis or heat to induce ring closure.
• Reaction conditions: Acidic conditions with refluxing solvents such as acetic acid or employing dehydrating agents like phosphorus oxychloride.
• Outcome: Formation of the pyrrolidine ring with functional groups positioned for subsequent modifications.

Attachment of the Oxazolyl and Pyrazolyl Moieties

The heterocyclic groups are introduced through nucleophilic substitution or coupling reactions :

• Oxazolyl group: Typically introduced via cyclization of amino alcohols with carboxylic acids or esters under dehydrating conditions.

• Pyrazolyl group: Incorporated through condensation reactions involving hydrazines and α,β-unsaturated carbonyl compounds or diketones .

• Esters formation: The final step involves esterification of the carboxylic acid with phenylmethyl alcohol (benzyl alcohol) in the presence of acid catalysts such as sulfuric acid or p-toluenesulfonic acid .

Derivatization from Related Intermediates

An alternative route involves starting from pre-synthesized pyrrolidine derivatives or pyrrolidine dicarboxylic acids , then functionalizing them to obtain the target compound.

Preparation of Pyrrolidine Dicarboxylic Acid Derivatives

• Method: Synthesis of pyrrolidine-1,2-dicarboxylic acid derivatives via cyclization of amino acids or malonic acid derivatives .
• Key reactions: Use of esterification to generate bis(phenylmethyl) esters or alkylation to introduce benzyl groups .

Final Esterification

• The last step involves esterification of the carboxylic acid with phenylmethyl alcohol (benzyl alcohol) under acidic conditions , yielding the desired ester with stereochemistry control.

Specific Reaction Conditions and Catalysts

Step	Reaction Type	Typical Conditions	Catalysts/Reagents	References
Cyclization of amino acids	Ring formation	Reflux in acetic acid	Acid catalysts (e.g., sulfuric acid)	,
Carboxylation	Oxidative carboxylation	Elevated pressure of CO₂, base	Sodium hydroxide
Heterocycle attachment	Nucleophilic substitution	Reflux in suitable solvent	Pyridine, DMF
Esterification	Fischer esterification	Reflux with alcohol and acid	Sulfuric acid	,

Raw Materials and Precursors

The synthesis relies on key raw materials such as:

• Pyrrolidine derivatives: Commercially available or synthesized via cyclization.
• Heterocyclic precursors: 2-aminophenol, hydrazines, diketones.
• Carboxylic acids and esters: Benzyl alcohol, oxazoles, pyrazoles.
• Catalysts and solvents: Sulfuric acid, ethanol, toluene, acetic acid, DMF.

Chemical Reactions Analysis

Types of Reactions

1,2,4-pyrrolidinetricarboxylic acid, 5-(5-oxazolyl)-2-(1H-pyrazol-1-ylmethyl)-, 2-(1,1-dimethylethyl) 1-(phenylmethyl) ester, (2R,4S,5R)- can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different reactivity.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles or electrophiles. Reaction conditions such as temperature, solvent, and pH must be carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce new functional groups such as halides or amines.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a probe or ligand in biochemical assays to study enzyme activity or protein interactions.

Medicine: The compound could be investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activity.

Industry: It may find use in the development of new materials or as a catalyst in chemical processes.

Mechanism of Action

The mechanism by which 1,2,4-pyrrolidinetricarboxylic acid, 5-(5-oxazolyl)-2-(1H-pyrazol-1-ylmethyl)-, 2-(1,1-dimethylethyl) 1-(phenylmethyl) ester, (2R,4S,5R)- exerts its effects depends on its specific application. In biological systems, the compound may interact with molecular targets such as enzymes or receptors, modulating their activity through binding or inhibition. The pathways involved could include signal transduction, gene expression, or metabolic processes.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Structural Analogues

a. 1,2,4-Pyrrolidinetricarboxylic Acid, 4-(2E)-2-Hexenyl-3-Hydroxy-5-Oxo-2-(Phenylmethyl)- Ester (CAS 873690-57-4)

• Structure : Shares the pyrrolidine core and phenylmethyl ester but replaces the oxazole/pyrazole groups with a 2-hexenyl chain and a hydroxy group at position 3.
• Molecular Weight : 579.68 g/mol (vs. target compound’s ~550–600 g/mol range).
• Key Differences: The hexenyl chain introduces hydrophobicity, while the hydroxy group may enhance hydrogen bonding.

b. 5-Ethyl 2-Methyl 4-(4-(tert-Butyl)phenyl)-3,3-Dicyano-Pyrrolidine-2,5-Dicarboxylate

• Structure: Pyrrolidine dicarboxylate with dicyano and tert-butylphenyl substituents.
• Physical Properties: Melting point 167–170°C; higher rigidity due to dicyano groups.
• The dicyano group may enhance electron-withdrawing effects, altering reactivity .

c. 1-(1,1-Dimethylethyl) 4-(Methoxymethyl)-1,2-Pyrrolidinedicarboxylate (CAS 2167945-77-7)

• Structure : Simplified esterified pyrrolidine with a methoxymethyl group.

Functional Analogues (Heterocyclic Derivatives)

a. 1,2,4-Triazole Derivatives (e.g., 5-Pyridin-2-yl-1H-Triazole-3-Carboxylic Acid Ethyl Ester)

• Structure : Ethyl ester with pyridyl-triazole core.
• Biological Activity : Demonstrated anti-inflammatory and antimalarial properties. X-ray crystallography confirmed stability (R1 = 0.0322) .
• Comparison: The target compound’s pyrazole/oxazole groups may offer stronger hydrogen bonding vs.

b. 1,2,4-Oxadiazole Derivatives

• Structure : Oxadiazole-linked pyrrolidine derivatives (e.g., compound 1a/1b in ).
• Key Differences : Oxadiazole’s electron-deficient ring vs. oxazole’s balanced electronic profile may influence metabolic stability .

Comparative Data Table

Compound	Core Structure	Substituents	Molecular Weight (g/mol)	Notable Properties
Target Compound	Pyrrolidine	Oxazole, Pyrazole, tert-Butyl, Benzyl	~580 (estimated)	High stereochemical specificity; heterocyclic diversity
CAS 873690-57-4	Pyrrolidine	2-Hexenyl, Hydroxy, Phenylmethyl	579.68	Hydrophobic side chain; potential H-bond donor
5-Ethyl 2-Methyl Pyrrolidine	Pyrrolidine	Dicyano, tert-Butylphenyl	~450	High rigidity; electron-withdrawing groups
1,2,4-Triazole Derivative	Triazole	Pyridyl, Ethyl Ester	~250	Anti-inflammatory; crystallographically stable

Biological Activity

The compound 1,2,4-pyrrolidinetricarboxylic acid, 5-(5-oxazolyl)-2-(1H-pyrazol-1-ylmethyl)-, 2-(1,1-dimethylethyl) 1-(phenylmethyl) ester, (2R,4S,5R)- represents a complex structure with significant potential in medicinal chemistry. This compound features a pyrrolidine ring , multiple functional groups , and heterocycles such as oxazole and pyrazole , which contribute to its unique biological activities. This article reviews the biological activity of this compound based on diverse research findings.

Chemical Structure and Properties

• Molecular Formula : C$_{25}$H$_{28}$N$_{4}$O$_{7}$
• Molecular Weight : 496.51 g/mol
• CAS Number : 1486486-34-3

The intricate structure allows for various interactions with biological targets, enhancing its pharmacological properties. The presence of the tricarboxylic acid moiety is particularly noteworthy for its potential reactivity and biological activity .

Antimicrobial Activity

Research indicates that derivatives of pyrrolidine and related structures often exhibit antimicrobial properties. Studies have shown that compounds with similar structural motifs can inhibit the growth of various bacterial strains. For instance, a series of pyrazole derivatives were synthesized and evaluated for their antibacterial efficacy using agar dilution techniques .

Compound	Target Bacteria	Activity
Compound A	E. coli	Moderate
Compound B	S. aureus	High
Compound C	Pseudomonas aeruginosa	Low

Anticancer Activity

The anticancer potential of this compound is supported by studies on related pyrazole derivatives. For example, certain pyrazole-linked compounds have shown promising results against various cancer cell lines through mechanisms involving apoptosis and cell cycle arrest . The use of assays such as the MTT assay has demonstrated significant cytotoxic effects.

Compound	Cancer Cell Line	IC$_{50}$ (µM)
Compound D	MCF-7 (breast)	15
Compound E	HeLa (cervical)	10

The biological activity of the compound may involve interaction with specific enzymes or receptors. The mechanism likely includes:

• Enzyme Inhibition : Compounds may inhibit enzymes involved in metabolic pathways.
• Receptor Modulation : Interaction with cell surface receptors could alter signaling pathways.

Synthesis and Research Findings

The synthesis of this compound typically involves multi-step organic reactions starting from simpler precursors. Notable methods include:

• Formation of the Pyrrolidine Ring : Initial cyclization reactions.
• Introduction of Functional Groups : Coupling reactions to add oxazole and pyrazole moieties.
• Final Esterification : Achieving the desired stereochemistry through esterification reactions .

Research has highlighted that modifications to the core structure can enhance biological activity. For instance, substituents on the pyrazole ring have been shown to significantly affect antimicrobial potency and anticancer efficacy.

Case Studies

Several studies have focused on synthesizing and evaluating the biological activities of related compounds:

• Study on Pyrazole Derivatives : A recent study synthesized a series of pyrazole derivatives that exhibited varying levels of antibacterial and anticancer activities against different strains and cell lines .
• Evaluation of Anti-inflammatory Properties : Some derivatives showed significant anti-inflammatory effects comparable to standard drugs like dexamethasone .